Cas no 2229477-05-6 (1-(6-chloro-5-methylpyridin-3-yl)cyclopropylmethanamine)

• Product Name: 1-(6-chloro-5-methylpyridin-3-yl)cyclopropylmethanamine
• CAS No: 2229477-05-6
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• CID: 5829862
• PubChem ID: 165797884
• Update Time: 2025-05-28

1-(6-chloro-5-methylpyridin-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloro-5-methylpyridin-3-yl)cyclopropylmethanamine
• [1-(6-chloro-5-methylpyridin-3-yl)cyclopropyl]methanamine
• 2229477-05-6
• EN300-1992747

• Inchi： 1S/C10H13ClN2/c1-7-4-8(5-13-9(7)11)10(6-12)2-3-10/h4-5H,2-3,6,12H2,1H3
• InChI Key： QIDUVVCOXRHEKH-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)C1(CN)CC1

Computed Properties

• Exact Mass: 196.0767261g/mol
• Monoisotopic Mass: 196.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(6-chloro-5-methylpyridin-3-yl)cyclopropylmethanamine

Comprehensive Overview of 1-(6-Chloro-5-methylpyridin-3-yl)cyclopropylmethanamine (CAS No. 2229477-05-6)

1-(6-Chloro-5-methylpyridin-3-yl)cyclopropylmethanamine (CAS No. 2229477-05-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropylmethanamine moiety and chloro-methylpyridinyl structure, is often explored for its potential applications in drug discovery and crop protection. Researchers are particularly interested in its molecular interactions, which may contribute to the development of novel therapeutics or pesticide alternatives.

In recent years, the demand for pyridine derivatives like 1-(6-Chloro-5-methylpyridin-3-yl)cyclopropylmethanamine has surged due to their versatility in synthetic chemistry. The compound’s CAS No. 2229477-05-6 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies. Its chloro and methyl substituents enhance its binding affinity, making it a candidate for targeting specific enzymes or receptors in biological systems.

One of the trending topics in the scientific community is the exploration of sustainable chemistry and green synthesis. Researchers are investigating whether 1-(6-Chloro-5-methylpyridin-3-yl)cyclopropylmethanamine can be synthesized using eco-friendly catalysts or solvent-free methods. This aligns with global efforts to reduce the environmental footprint of chemical production. Additionally, its potential role in precision agriculture has sparked interest, as it may offer targeted solutions for pest management without harming beneficial organisms.

The compound’s cyclopropyl ring is a notable feature, as this structural motif is often associated with enhanced metabolic stability in drug molecules. This has led to inquiries about its applicability in central nervous system (CNS) drug development, a hot topic in neuroscience research. Furthermore, its amine functional group opens doors for derivatization, enabling the creation of libraries for high-throughput screening (HTS) in drug discovery pipelines.

From an industrial perspective, CAS No. 2229477-05-6 is often discussed in the context of intellectual property (IP) and patent landscapes. Companies are actively filing patents for analogs of this compound, highlighting its commercial potential. Its compatibility with cross-coupling reactions also makes it a valuable intermediate in the synthesis of more complex molecules, addressing the growing demand for tailor-made chemicals in niche markets.

In summary, 1-(6-Chloro-5-methylpyridin-3-yl)cyclopropylmethanamine (CAS No. 2229477-05-6) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural uniqueness and adaptability position it as a key player in advancing innovative chemical solutions for contemporary challenges.